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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B8065650 Get Quote

Technical Support Center: Carbomer 980
Neutralization and Stability
Welcome to the technical support center for Carbomer 980. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

encountered during the neutralization and formulation of Carbomer 980 gels. Here you will find

troubleshooting guides and frequently asked questions to ensure the development of stable

and effective formulations.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental mechanism behind Carbomer 980 thickening upon

neutralization?

Carbomer 980 is a high molecular weight, crosslinked polymer of acrylic acid.[1] In its

powdered form or when dispersed in water, the polymer chains are tightly coiled, resulting in

low viscosity. The thickening mechanism is activated upon neutralization with a suitable base.

This process involves the ionization of the acidic carboxyl groups on the polymer backbone.

The resulting negative charges repel each other, causing the polymer chain to uncoil and

expand significantly, which in turn entraps water molecules and dramatically increases the

viscosity of the solution to form a gel.[2][3]
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Diagram 1: Carbomer 980 Neutralization and Thickening Mechanism.

Q2: Which neutralizers are recommended for Carbomer 980, and how do they differ?

The choice of neutralizer is critical as it can affect the final properties of the gel, such as clarity,

viscosity, and stability. Both inorganic and organic bases are commonly used.

Inorganic Bases: Sodium hydroxide (NaOH) and potassium hydroxide (KOH) are strong

bases that are highly effective in neutralizing Carbomer 980.[4] They are often used in

formulations where high clarity is not the primary concern.

Organic Amines: Triethanolamine (TEA) is a widely used neutralizer, particularly in cosmetic

and pharmaceutical applications where a sparkling clear gel is desired.[2][5] Other organic

amines like aminomethyl propanol (AMP) can also be used.

The selection should be based on the desired pH, required viscosity, and compatibility with

other ingredients in the formulation.
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Neutralizer Type Common Use Key Characteristics

Sodium Hydroxide

(NaOH)
Inorganic Gels, Creams

Highly efficient, can

impact clarity.

Potassium Hydroxide

(KOH)
Inorganic Gels, Creams Similar to NaOH.[4]

Triethanolamine (TEA) Organic Amine Clear Gels, Lotions

Produces high-clarity

gels, common in

cosmetics.[2]

Q3: What is the optimal pH for achieving maximum viscosity and stability with Carbomer 980?

Carbomer 980 is acidic, and its thickening effect is pH-dependent. The polymer begins to swell

as the pH rises above 4.0.[6] For most applications, the optimal pH range to achieve high

viscosity and good stability is between 5.0 and 10.0.[1][7] The viscosity typically reaches its

maximum when the polymer's carboxyl groups are fully ionized, which generally occurs at a pH

of approximately 7.0 to 8.0.[4][6] Operating outside the optimal pH range can lead to reduced

viscosity or instability.

Q4: How do electrolytes impact the stability and viscosity of neutralized Carbomer 980 gels?

Carbomer 980 gels are highly sensitive to the presence of electrolytes (salts). Ions in the

formulation can shield the negative charges on the neutralized polymer backbone, which

reduces the electrostatic repulsion and allows the polymer chains to re-coil.[8] This

phenomenon leads to a significant and often sharp decrease in viscosity. Divalent and trivalent

ions (e.g., Ca²⁺, Mg²⁺, Al³⁺) have a much more pronounced effect on viscosity reduction than

monovalent ions (e.g., Na⁺, K⁺).[8] High concentrations of electrolytes can even cause the

polymer to precipitate.[8]
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Electrolyte Type Ion Example
Impact on
Viscosity

Rationale

Monovalent Cations Na⁺, K⁺ Moderate reduction

Shields the negative

charges on the

polymer backbone.[8]

Divalent Cations Ca²⁺, Mg²⁺ Significant reduction

More effective at

charge shielding, can

form ionic crosslinks.

[8]

Q5: Can applying high shear during mixing affect the stability of my formulation?

Yes, applying high shear after the Carbomer 980 has been neutralized can permanently

damage the polymer network. The mechanical force can break the swollen polymer chains,

leading to an irreversible loss of viscosity.[9] While adequate shear is necessary for initial

dispersion of the powder before neutralization, it is crucial to use low-shear mixing (e.g., a

paddle stirrer) during and after the neutralization step, especially for high-viscosity gels.

Troubleshooting Guide
Q1: My gel has low viscosity or failed to thicken. What are the possible causes?

Low viscosity is a common issue that can typically be traced back to a few key factors. The

following workflow can help diagnose the problem.
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Diagram 2: Troubleshooting workflow for low gel viscosity.
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Q2: The viscosity of my gel is decreasing over time. What factors could be causing this

instability?

A gradual or sudden loss of viscosity in a previously stable gel points to formulation instability.

Several factors can contribute to this issue, with electrolytes and UV exposure being the most

common culprits.

Carbomer 980
Gel Instability

(Viscosity Loss)

pH Shift
(Outside 5-10 range)

Electrolyte Contamination
(Ionic APIs, salts)

High Shear
(Post-neutralization)

UV Light Exposure
(Polymer degradation)

Temperature Extremes
(Freeze-thaw cycles)

Microbial Growth
(pH changes, degradation)

Click to download full resolution via product page

Diagram 3: Common factors leading to Carbomer 980 gel instability.

To address this, review the formulation for any incompatible ionic ingredients, protect the

formulation from light using opaque packaging, ensure proper preservation against microbial

contamination, and control the mechanical stress applied to the gel during manufacturing and

filling.[4]

Q3: My final gel is cloudy instead of clear. What went wrong?

Cloudiness in a Carbomer 980 gel is typically caused by one of two issues:

Incomplete Dispersion: If the Carbomer 980 powder is not fully hydrated before

neutralization, small, undissolved or partially swollen particles (known as "fish eyes") will

remain, scattering light and causing a cloudy appearance.[10]

Entrapped Air: Vigorous mixing, especially after the gel has begun to thicken, can introduce a

large amount of air bubbles that are difficult to remove and lead to a hazy or cloudy look.[10]
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To achieve a crystal-clear gel, ensure the powder is slowly and carefully dispersed into the

vortex of the liquid with good agitation to prevent clumping. Allow sufficient time for hydration

before neutralizing. During neutralization, use slow, gentle mixing to avoid introducing air.

Q4: I am observing clumps and undissolved particles in my gel. How can this be prevented?

The formation of agglomerates or clumps is a common problem that occurs during the initial

dispersion stage.[10] Carbomer 980 is a very light, low-density powder that can be difficult to

wet. When added too quickly or without proper agitation, the outer layer of the powder particles

hydrates and swells, forming a gel-like barrier that prevents water from penetrating the interior

of the clump.

Prevention Strategies:

Slow Addition: Add the Carbomer 980 powder slowly to the vortex of the liquid under

vigorous agitation.

Sifting: Sift the powder before addition to break up any existing soft agglomerates.

High-Shear Dispersion: Use a high-shear mixer to disperse the powder in the un-neutralized

vehicle. This should be done before adding the neutralizer.[11]

Indirect Addition: For emulsions, Carbomer 980 can be dispersed in the oil phase before

emulsification to aid in wetting and prevent clumping.[12]

Experimental Protocols
Protocol 1: Preparation and Neutralization of a 0.5% Carbomer 980 Gel

Objective: To prepare a homogenous, fully hydrated Carbomer 980 dispersion and neutralize it

to form a stable gel.

Materials:

Carbomer 980 powder

Deionized water
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Neutralizer solution (e.g., 10% w/w NaOH or 10% w/w TEA)

Variable speed overhead mixer with propeller or turbine agitator

Beaker

pH meter

Methodology:

Dispersion: a. Weigh the required amount of deionized water into a beaker. b. Begin stirring

the water with the overhead mixer at a moderate speed (e.g., 800-1200 RPM) to create a

vortex. c. Slowly sift the Carbomer 980 powder (0.5% of the total weight) into the side of the

vortex to ensure each particle is wetted individually. Avoid dumping the powder in one spot.

d. Continue mixing for 30-60 minutes, or until the dispersion is free of visible lumps and

appears uniform. The solution will be acidic (pH ~3) and have low viscosity.[13]

Hydration: a. Stop mixing and allow the dispersion to stand for at least 30 minutes to ensure

complete hydration of the polymer particles.

Neutralization: a. Resume mixing at a low speed (e.g., 100-300 RPM) to avoid air

entrapment. b. Place the calibrated pH probe into the dispersion. c. Add the chosen

neutralizer solution dropwise. Observe the immediate increase in viscosity as the neutralizer

is incorporated. d. Continue adding the neutralizer until the target pH (e.g., pH 7.0 ± 0.2) is

reached. The gel will become thick and clear. e. Mix gently for another 5-10 minutes to

ensure homogeneity. Avoid high speeds that could cause permanent viscosity loss.[9]

Protocol 2: Assessing the Stability of a Neutralized Carbomer 980 Gel

Objective: To evaluate the rheological stability of a prepared Carbomer 980 gel under different

stress conditions.

Materials:

Prepared Carbomer 980 gel

Viscometer or rheometer
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pH meter

Sealed, airtight containers (some opaque, some clear)

Temperature-controlled oven and refrigerator/freezer

Methodology:

Initial Characterization: a. Immediately after preparation, measure the initial viscosity and pH

of the gel. Record the appearance (clarity, color, homogeneity).

Accelerated Stability Testing: a. Thermal Stability: Store sealed samples at elevated

temperatures (e.g., 40°C, 50°C) and under refrigerated conditions (e.g., 4°C). Also, include

freeze-thaw cycles (e.g., -20°C for 24h, then room temperature for 24h, repeated 3 times). b.

Photostability: Store a sample in a clear container exposed to UV light and another in an

opaque, light-protected container as a control.

Stability Evaluation: a. At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), remove

the samples from their storage conditions and allow them to equilibrate to room temperature.

b. For each sample, measure the viscosity, pH, and visually inspect for any changes in

appearance (e.g., loss of clarity, phase separation, color change). c. Plot the viscosity and

pH versus time for each storage condition. A stable formulation will show minimal changes in

these parameters over the study period. Rheological behavior does not typically change

appreciably in the pH range of 5.0-8.0 for a stable gel.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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